Cas no 37137-00-1 ((2-Iodoethoxy)benzene)

• Product Name: (2-Iodoethoxy)benzene
• CAS No: 37137-00-1
• MF: C₈H₉IO
• MW: 248.060934782028
• MDL: MFCD00464689
• CID: 873558
• Update Time: 2026-04-29

(2-Iodoethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• (2-Iodoethoxy)benzene
• 2-iodoethoxybenzene
• (2-iodoethoxy)benzene(SALTDATA: FREE)
• 1-iodo-2-phenoxyethane
• 2-iodoethyl phenyl ether
• 2-phenoxyethyl iodide
• 4-IODOETHOXYBENZENE

• MDL： MFCD00464689
• Inchi： InChI=1S/C8H9IO/c9-6-7-10-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： HITDQIDBXIGRBU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OCCI

Computed Properties

• Exact Mass: 247.97000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 9.23000
• LogP: 2.50040

Additional information on (2-Iodoethoxy)benzene

Comprehensive Guide to (2-Iodoethoxy)benzene (CAS No. 37137-00-1): Properties, Applications, and Industry Insights

(2-Iodoethoxy)benzene, with the CAS number 37137-00-1, is a specialized organic compound widely utilized in pharmaceutical synthesis, material science, and fine chemical production. Its unique structure, featuring an iodoethoxy functional group attached to a benzene ring, makes it a valuable intermediate for cross-coupling reactions, such as the Heck reaction and Suzuki-Miyaura coupling. Researchers and manufacturers frequently search for "buy (2-Iodoethoxy)benzene," "37137-00-1 supplier," or "iodoethoxy benzene applications," reflecting its commercial and academic demand.

In recent years, the compound has gained attention due to the growing interest in green chemistry and sustainable synthesis. Questions like "How to optimize (2-Iodoethoxy)benzene reactions?" or "eco-friendly alternatives for aryl halides" highlight industry trends. The compound’s role in OLED materials and liquid crystal displays (LCDs) also aligns with advancements in flexible electronics, a hot topic in material science forums.

From a technical perspective, (2-Iodoethoxy)benzene exhibits a molecular weight of 248.04 g/mol and a density of ~1.5 g/cm³. Its boiling point and solubility in organic solvents like dichloromethane or tetrahydrofuran (THF) are critical for lab-scale and industrial processes. Safety data sheets often emphasize proper handling under inert atmospheres, though it is not classified as a hazardous substance under standard regulations.

The compound’s synthesis typically involves the Williamson ether synthesis or nucleophilic substitution of phenol derivatives. Recent patents explore its use in photoredox catalysis and metal-organic frameworks (MOFs), addressing queries like "innovative uses of 37137-00-1." Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed for purity verification, a key concern for buyers searching "high-purity (2-Iodoethoxy)benzene."

Market-wise, the demand for CAS 37137-00-1 is driven by Asia-Pacific pharmaceutical hubs and North American R&D sectors. Price trends correlate with iodine availability, prompting searches for "cost-effective (2-Iodoethoxy)benzene." Regulatory compliance, such as REACH and FDA guidelines, further influences its trade dynamics.

In summary, (2-Iodoethoxy)benzene (37137-00-1) bridges academic research and industrial innovation. Its versatility in organic synthesis, alignment with sustainability goals, and relevance to emerging technologies ensure its continued prominence in chemical databases and procurement platforms.